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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexavinyldisiloxane, correctly identified by the CAS number 75144-60-4, is a highly reactive
organosilicon monomer. Its unigue structure, featuring a disiloxane backbone with six pendant
vinyl groups, makes it a critical precursor in the synthesis of advanced materials. This guide
provides a comprehensive overview of its properties, synthesis, and reactivity, with a focus on
its applications in research and development. It is important to note that the initially provided
CAS number, 6808-19-1, is incorrect and does not correspond to Hexavinyldisiloxane.

Core Properties of Hexavinyldisiloxane

Hexavinyldisiloxane is a colorless, transparent liquid with a unique set of physical and
chemical properties that make it suitable for a variety of specialized applications.

Physical and Chemical Properties

A summary of the key quantitative data for Hexavinyldisiloxane is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 75144-60-4 [1]12]
Molecular Formula C12H180Si2 [1]
Molecular Weight 234.44 g/mol [1]

Boiling Point 115°C [1]

Density 0.84 g/mL [1]
Refractive Index 1.4667 [1]

Flash Point 62 °C [1]
Appearance Transparent Liquid [3]

Safety and Handling

Hexavinyldisiloxane is classified as a combustible liquid.[1] Standard laboratory safety
protocols should be followed when handling this compound. This includes working in a well-
ventilated area, using appropriate personal protective equipment (PPE) such as safety
goggles, gloves, and a lab coat. Keep the compound away from heat, sparks, and open flames.

Synthesis and Purification

While detailed, step-by-step industrial synthesis protocols are often proprietary, the scientific
literature points to the hydrolysis of trivinylchlorosilane as a primary route for the preparation of
Hexavinyldisiloxane. The raw materials for its synthesis include trivinylsilane and
trivinylchlorosilane.[1]

A generalized experimental workflow for its synthesis can be conceptualized as follows:
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Synthesis of Hexavinyldisiloxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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